Cas no 1822582-47-7 (1-tert-butyl 2-methyl 4-azidopyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl 4-azidopyrrolidine-1,2-dicarboxylate
• CAS No: 1822582-47-7
• MF: C₁₁H₁₈N₄O₄
• MW: 270.285022258759
• MDL: MFCD24533490
• CID: 5042992
• PubChem ID: 14772683
• Update Time: 2025-05-20

1-tert-butyl 2-methyl 4-azidopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 2-methyl 4-azidopyrrolidine-1,2-dicarboxylate

• MDL： MFCD24533490
• Inchi： 1S/C11H18N4O4/c1-11(2,3)19-10(17)15-6-7(13-14-12)5-8(15)9(16)18-4/h7-8H,5-6H2,1-4H3
• InChI Key： BJQMWOSPZUZYNW-UHFFFAOYSA-N
• SMILES： C(N1CC(N=[N+]=[N-])CC1C(=O)OC)(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Additional information on 1-tert-butyl 2-methyl 4-azidopyrrolidine-1,2-dicarboxylate

Research Briefing on 1-tert-butyl 2-methyl 4-azidopyrrolidine-1,2-dicarboxylate (CAS: 1822582-47-7)

The compound 1-tert-butyl 2-methyl 4-azidopyrrolidine-1,2-dicarboxylate (CAS: 1822582-47-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and bioconjugation. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, reactivity, and potential therapeutic applications.

Recent studies highlight the role of 1-tert-butyl 2-methyl 4-azidopyrrolidine-1,2-dicarboxylate as a key intermediate in the synthesis of bioactive molecules. Its azide functional group enables efficient participation in click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used for labeling and modifying biomolecules. Researchers have exploited this property to develop novel probes for studying protein-protein interactions and cellular pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of this compound in the synthesis of pyrrolidine-based inhibitors targeting proteases involved in viral infections. The tert-butyl and methyl ester groups were found to enhance the stability and bioavailability of the resulting inhibitors, making them promising candidates for antiviral drug development.

Another significant advancement was reported in ACS Chemical Biology, where researchers utilized 1-tert-butyl 2-methyl 4-azidopyrrolidine-1,2-dicarboxylate to construct a library of cyclic peptides. The azide moiety facilitated rapid diversification through post-synthetic modification, enabling the identification of potent modulators of G-protein-coupled receptors (GPCRs).

Safety and handling considerations for this compound have also been addressed in recent literature. Due to the presence of the azide group, proper precautions must be taken to avoid potential explosive hazards. However, its stability under standard laboratory conditions makes it a practical choice for synthetic applications.

Future research directions include exploring its use in targeted drug delivery systems and as a building block for covalent inhibitors. The compound's unique combination of functional groups and reactivity profile positions it as a valuable tool for advancing chemical biology research and drug discovery efforts.